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Compound of Interest

Compound Name: [2,3"-Bipyridin]-2'-amine

Cat. No.: B15046611

Technical Guide: Aminobipyridines

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the chemical identity and availability of [2,3'-Bipyridin]-2'-
amine and its isomers. The information provided is intended to support research and
development activities in the fields of medicinal chemistry, materials science, and chemical
synthesis.

Executive Summary

The specific isomer [2,3'-Bipyridin]-2'-amine is not readily commercially available. One
potential supplier lists the compound as discontinued, and a specific CAS (Chemical Abstracts
Service) number for this isomer could not be identified through standard chemical databases.
However, several structural isomers of aminobipyridine are commercially available from various
suppliers. This guide provides key technical data for these related compounds to aid
researchers in sourcing alternative reagents for their studies.

Availability of [2,3'-Bipyridin]-2'-amine

Initial investigations suggest that [2,3'-Bipyridin]-2'-amine is not a stock chemical.
CymitQuimica, a chemical supplier, lists the product as discontinued. Further searches of
chemical registries and supplier databases did not yield a specific CAS number for this
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compound, which is a strong indication of its limited commercial availability. Researchers
requiring this specific molecule may need to consider custom synthesis.

Commercially Available Aminobipyridine Isomers

While [2,3'-Bipyridin]-2'-amine is elusive, several other aminobipyridine isomers are available.
The following tables summarize key identification and supplier information for these related
compounds.

Table 1: Chemical Identification of Aminobipyridine
Isomers

Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )
[2,2'-Bipyridin]-3-
] 105166-53-8 C10HsN3 171.20
amine
4-Amino-2,2'-
o 14151-21-4 C10HsNs 171.20
bipyridine
[2,3'-Bipyridin]-6'-
] 31860-60-3 C1oHoN3 171.20
amine
[2,3"-Bipyridin]-5'-
. 1245745-55-4 C10H9Ns3 171.20
amine
[2,2'-Bipyridin]-6-
178039-84-4 CioHoNs 171.20

amine

Table 2: Supplier Information for Aminobipyridine
Isomers
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Compound Name Supplier(s)

Biosynth[1], AngeneChemical[2],
[2,2'-Bipyridin]-3-amine CymitQuimica[3], Shanghai Yuanye Bio-
Technology Co., Ltd.[4], ChemScene[5]

4-Amino-2,2'-bipyridine Biosynth[6]
[2,3'-Bipyridin]-6'-amine Biosynth[7]
[2,3"-Bipyridin]-5-amine Advanced ChemBlocks[8]

o ] PubChem lists a CAS number, suggesting it
[2,2'-Bipyridin]-6-amine ) o )
may be available through specialized suppliers.

Logical Relationships of Aminobipyridine Isomers

The following diagram illustrates the structural relationship between the parent 2,3'-Bipyridine
and the various aminobipyridine isomers for which information was found. This visualization
clarifies the positional differences of the amine group on the bipyridine scaffold.
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Requested Isomer

[2,3'-Bipyridin]-2'-amine

(CAS Not Found, Discontinued)

amination at 2'
Available Isomers

4-Amino-2,2'-bipyridine
CAS: 14151-21-4

[2,2'-Bipyridin]-6-amine
CAS: 178039-84-4

[2,2'-Bipyridin]-3-amine
CAS: 105166-53-8

Parent Compound

[2,3'-Bipyridin]-5'-amine
CAS: 1245745-55-4

[2,3'-Bipyridine] amination at 5'
CAS: 581-50-0

amination at 6'

[2,3'-Bipyridin]-6'-amine

CAS: 31860-60-3

Click to download full resolution via product page

Caption: Relationship between the parent [2,3'-Bipyridine] and its amino-substituted
derivatives.

Methodologies and Experimental Protocols

Due to the nature of the requested information focusing on CAS numbers and suppliers,
detailed experimental protocols for the synthesis or application of these compounds are
beyond the scope of this guide. Researchers interested in the synthesis of bipyridine
derivatives can refer to the scientific literature, which describes various synthetic routes such
as Suzuki coupling, Stille coupling, and Negishi coupling reactions. A publication by Kumar et
al. discusses the synthesis of bipyridines via Suzuki coupling, and a study by Liao et al. reports
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on Ni-catalyzed reductive couplings of 2-halopyridines. For specific experimental details, a
thorough literature review is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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